Methyl 2-(2-((5-((benzo[d]thiazol-2-ylthio)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H16N4O4S3/c1-27-18(26)12-6-2-3-7-13(12)21-16(25)10-29-19-24-23-17(28-19)11-30-20-22-14-8-4-5-9-15(14)31-20/h2-9H,10-11H2,1H3,(H,21,25)
• InChI Key: SNBJHOQBPNKJMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(O2)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H16N4O4S3
• Molecular Weight: 472.6 g/mol

Description

“Methyl 2-(2-((5-((benzo[d]thiazol-2-ylthio)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate” is a complex organic compound. It contains a benzothiazole moiety, which is a heterocyclic compound with a five-membered C3NS ring. Benzothiazole derivatives have been found to possess various biological properties, including antioxidant, anticancer, anti-inflammatory, and analgesic activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. A series of benzothiazole and benzoxazole linked 1,4-disubstituted 1,2,3-triazoles was synthesized through copper (I) catalyzed azide-alkyne cycloaddition reaction.

Molecular Structure Analysis

The structure of benzothiazole derivatives can be examined using FTIR, 1H, 13C-NMR, and HRMS techniques. The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemistry of benzothiazole and its derivatives has led to the development of lead compounds in medicinal chemistry. The triazole derivatives, which can be synthesized from azides and terminal alkynes, have been found to possess immense biological importance.

Physical And Chemical Properties Analysis

Benzothiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could make them useful in the development of new pain relief medications.

Anti-inflammatory Activity

. This means they could potentially be used in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial Activity

. This could make them valuable in the development of new antimicrobial drugs.

Antifungal Activity

. This could potentially make them useful in the treatment of fungal infections.

Antiviral Activity

. This suggests they could be used in the development of new antiviral medications.

Antitumor Activity

. This means they could potentially be used in the development of new cancer treatments.

COX-1 Inhibitory Activity

. COX-1 inhibitors are used to reduce inflammation and pain.

Mechanism of Action

Benzothiazole derivatives have shown promising inhibitory activity against various biological targets. For example, one study found that a certain benzothiazole derivative displayed good PTP1B inhibitory activity with an IC50 value of 11.17 μM.

Future Directions

Benzothiazole derivatives have been explored for a variety of therapeutic applications, making this scaffold an interesting moiety for designing new broad-spectrum pharmacophores. Future research could focus on further exploring the biological activities of these compounds and developing more potent inhibitors with enhanced activity.